1-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-(p-tolyl)urea

• IUPAC Name: 1-(1-benzoyl-3,4-dihydro-2H-quinolin-6-yl)-3-(4-methylphenyl)urea
• InChI: InChI=1S/C24H23N3O2/c1-17-9-11-20(12-10-17)25-24(29)26-21-13-14-22-19(16-21)8-5-15-27(22)23(28)18-6-3-2-4-7-18/h2-4,6-7,9-14,16H,5,8,15H2,1H3,(H2,25,26,29)
• InChI Key: ZPAYTBACIMHHJI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)NC2=CC3=C(C=C2)N(CCC3)C(=O)C4=CC=CC=C4
• Molecular Formula: C24H23N3O2
• Molecular Weight: 385.5 g/mol

Description

1-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-(p-tolyl)urea, also known as BTU, is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Oxidative Functionalization and Synthesis Techniques

Oxidative Trifluoromethylation

Benzoyl peroxide (BPO) has been employed to promote the oxidative functionalization of tertiary amines, leading to the synthesis of various 1-trifluoromethylated tetrahydroisoquinoline derivatives under metal-free conditions. This method marks the first instance of direct trifluoromethylation of tertiary amines (Chu & Qing, 2010).

Anticancer Agent Synthesis

Substituted 1,2,3,4-tetrahydroisoquinolines have been synthesized as potential anticancer agents. These derivatives, retaining the tetrahydroisoquinoline moiety with modifications on the phenyl ring, have shown potent cytotoxicity against various cancer cell lines, highlighting the therapeutic potential of these compounds in cancer treatment (Redda et al., 2010).

Biological Activities and Drug Development

Antimicrobial and Antitumor Activities

Novel urea and bis-urea derivatives of primaquine, with hydroxyl or halogen substituted benzene moieties, have been designed and synthesized. These compounds have shown significant antiproliferative effects against a range of cancer cell lines and high antioxidant activity, positioning them as potential leads in the development of new cancer therapies (Perković et al., 2016).

Advanced Synthetic Methods for Heterocycles

Cyclopropanation and Fused Heterocycles

The reaction of N-benzoyl-1,2,3,4-tetrahydroquinoline-2-carboxylic acid with acetic anhydride leads to the formation of a novel oxazolo[3,4-a]quinolin-3-one derivative. This compound has been used in various cyclopropanation processes to yield methyl 1,2,7,7a-tetrahydro-1aH-cyclopropa[b]quinoline-1a-carboxylate, a new type of constrained 1-aminocyclopropane-1-carboxylic acid system. This method offers a novel approach to the synthesis of fused tetracyclic hydantoin derivatives, contributing to the development of new heterocyclic systems (Szakonyi et al., 2002).